Cas no 102584-99-6 (9H-Xanthene-9-carboxylicacid, 1-butyl-3-pyrrolidinyl ester, hydrochloride (1:1))

• Product Name: 9H-Xanthene-9-carboxylicacid, 1-butyl-3-pyrrolidinyl ester, hydrochloride (1:1)
• CAS No: 102584-99-6
• MF: C₂₂H₂₆ClNO₃
• MW: 387.899745464325
• CID: 195153
• PubChem ID: 24847684
• Update Time: 2025-04-19

9H-Xanthene-9-carboxylicacid, 1-butyl-3-pyrrolidinyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene-9-carboxylicacid, 1-butyl-3-pyrrolidinyl ester, hydrochloride (1:1)
• 1-butyl-3-pyrrolidin-1-yl-9H-xanthene-9-carboxylic acid,hydrochloride
• 102584-99-6
• AHR 353
• 1-Butyl-3-(pyrrolidin-1-yl)-9H-xanthene-9-carboxylic acid--hydrogen chloride (1/1)
• Xanthene-9-carboxylic acid, 1-butyl-3-pyrrolidinyl ester, hydrochloride
• DTXSID90907837
• 1-Butyl-3-pyrrolidinylxanthene-9-carboxylate hydrochloride

• Inchi： 1S/C22H25NO3.ClH/c1-2-3-8-15-13-16(23-11-6-7-12-23)14-19-20(15)21(22(24)25)17-9-4-5-10-18(17)26-19;/h4-5,9-10,13-14,21H,2-3,6-8,11-12H2,1H3,(H,24,25);1H
• InChI Key： HNCKITLWBFBPOX-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2C(C(=O)O)C2C1=CC(=CC=2CCCC)N1CCCC1

Computed Properties

• Exact Mass: 386.15245
• Monoisotopic Mass: 387.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• Boiling Point: 515.3°Cat760mmHg
• Flash Point: 265.5°C
• PSA: 61.39
• LogP: 5.81860